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Compound of Interest

Compound Name: ATTO 590

Cat. No.: B15599883

Get Quote

For Researchers, Scientists, and Drug Development Professionals

ATTO 590, a fluorescent dye belonging to the rhodamine family, has emerged as a powerful

tool in a wide array of life science and drug discovery applications. Its exceptional

photophysical characteristics, including strong absorption, high fluorescence quantum yield,

and robust photostability, make it a preferred choice for advanced imaging and analytical

techniques. This in-depth technical guide provides a comprehensive overview of ATTO 590's

spectral properties, detailed experimental protocols for its use, and visualizations of relevant

experimental workflows.

Core Spectral and Photophysical Characteristics
ATTO 590 is characterized by its bright, orange-red fluorescence and remarkable stability. As

supplied, it typically consists of a mixture of two isomers with virtually identical spectral

properties.[1] The dye is moderately hydrophilic, ensuring its utility in aqueous environments

common to biological experiments.[1]
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The key spectral and photophysical parameters of ATTO 590 are summarized in the table

below for easy reference and comparison.

Property Value Reference(s)

Excitation Maximum (λex) 593 - 594 nm [2][3]

Emission Maximum (λem) 622 - 624 nm [2][3]

Molar Extinction Coefficient (ε) 120,000 M⁻¹cm⁻¹ [2][4]

Fluorescence Quantum Yield

(Φ)
0.80 (80%) [2][4]

Fluorescence Lifetime (τ) 3.7 ns [2][4]

Recommended Excitation

Range
575 - 610 nm [1]

Key Characteristics and Considerations
High Photostability and Thermal Stability: ATTO 590 exhibits remarkable resistance to

photobleaching and thermal degradation, making it highly suitable for demanding

applications such as single-molecule detection and super-resolution microscopy.[1]

pH Sensitivity: While generally stable, the fluorescence of rhodamine dyes can be influenced

by pH. For amine-reactive conjugations using NHS esters, a pH range of 8.0-9.0 is optimal

for the labeling reaction.[5]

Applications: The robust properties of ATTO 590 lend it to a diverse range of applications,

including:

Single-molecule detection[1]

High-resolution microscopy (PALM, dSTORM, STED)[1]

Flow cytometry (FACS)[1]

Fluorescence In Situ Hybridization (FISH)[3]
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Förster Resonance Energy Transfer (FRET)

Experimental Protocols
Detailed methodologies for common applications of ATTO 590 are provided below. These

protocols serve as a starting point and may require optimization based on the specific

experimental context.

Protein Labeling with ATTO 590 NHS Ester
This protocol outlines the covalent labeling of proteins via primary amines (e.g., lysine

residues) using an N-hydroxysuccinimide (NHS) ester derivative of ATTO 590.

Materials:

Protein of interest in an amine-free buffer (e.g., PBS, HEPES)

ATTO 590 NHS ester

Anhydrous, amine-free DMSO or DMF

Labeling Buffer: 0.1 M sodium bicarbonate, pH 8.3

Gel filtration column (e.g., Sephadex G-25)

Phosphate-Buffered Saline (PBS), pH 7.4

Procedure:

Protein Preparation: Dissolve or dialyze the protein into the labeling buffer at a concentration

of 2-10 mg/mL. Ensure the buffer is free of amine-containing substances like Tris or glycine.

Dye Preparation: Immediately before use, dissolve the ATTO 590 NHS ester in DMSO or

DMF to a concentration of 1-10 mg/mL.

Labeling Reaction: Add a 3- to 10-fold molar excess of the reactive dye to the protein

solution while gently vortexing.
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Incubation: Incubate the reaction mixture for 1 hour at room temperature, protected from

light.

Purification: Separate the labeled protein from the unreacted dye using a gel filtration column

pre-equilibrated with PBS. The first colored band to elute will be the ATTO 590-labeled

protein.

Determination of Degree of Labeling (DOL): The DOL, or the average number of dye

molecules per protein, can be calculated by measuring the absorbance of the conjugate at

280 nm and the absorbance maximum of ATTO 590 (~594 nm). A correction factor is needed

to account for the dye's absorbance at 280 nm.[5]

Storage: Store the purified conjugate at 4°C for short-term use or at -20°C or -80°C for long-

term storage.[5]

Staining of F-Actin with ATTO 590-Phalloidin
This protocol describes the visualization of filamentous actin (F-actin) in fixed cells using a

phalloidin conjugate of ATTO 590.

Materials:

Cells cultured on coverslips

Fixation Solution: 3-4% formaldehyde in PBS

Permeabilization Buffer: 0.1% Triton X-100 in PBS

Blocking Solution: 1% BSA in PBS

ATTO 590-phalloidin stock solution (e.g., 10 µM in methanol)

PBS

Mounting medium

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b15599883/docs?utm_src=pdf-body#atto-590-a-comprehensive-technical-guide-to-its-spectral-properties-and-applications
https://www.benchchem.com/product/b15599883/docs?utm_src=pdf-body#atto-590-a-comprehensive-technical-guide-to-its-spectral-properties-and-applications
https://www.jenabioscience.com/probes-epigenetics/protein-labeling/labeling-of-purified-proteins/fluorescent-amine-labeling/fp-201-590-atto-590-protein-labeling-kit
https://www.jenabioscience.com/probes-epigenetics/protein-labeling/labeling-of-purified-proteins/fluorescent-amine-labeling/fp-201-590-atto-590-protein-labeling-kit
https://www.benchchem.com/product/b15599883/docs?utm_src=pdf-body#atto-590-a-comprehensive-technical-guide-to-its-spectral-properties-and-applications
https://www.benchchem.com/product/b15599883/docs?utm_src=pdf-body#atto-590-a-comprehensive-technical-guide-to-its-spectral-properties-and-applications
https://www.benchchem.com/product/b15599883/docs?utm_src=pdf-body#atto-590-a-comprehensive-technical-guide-to-its-spectral-properties-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599883?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Fixation: Fix the cells with the fixation solution for 10-30 minutes at room temperature.

Washing: Wash the cells two to three times with PBS.

Permeabilization: Permeabilize the cells with the permeabilization buffer for 3-5 minutes.

Washing: Wash the cells two to three times with PBS.

Blocking (Optional): To reduce non-specific binding, incubate the cells with the blocking

solution for 20-30 minutes.

Staining: Dilute the ATTO 590-phalloidin stock solution to the desired working concentration

(typically 1:100 to 1:1000) in PBS (or blocking solution). Incubate the cells with the staining

solution for 20-90 minutes at room temperature, protected from light.

Washing: Wash the cells two to three times with PBS.

Mounting: Mount the coverslips onto microscope slides using an appropriate mounting

medium.

Visualizing Experimental Workflows
The following diagrams, generated using the DOT language, illustrate common experimental

workflows involving ATTO 590.
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Protein Labeling Workflow with ATTO 590 NHS Ester
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F-Actin Staining Workflow using ATTO 590-Phalloidin
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Generalized FRET Experimental Workflow using ATTO 590 as an Acceptor

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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